![molecular formula C16H19NO2 B5658019 (2-methoxybenzyl)(3-methoxybenzyl)amine CAS No. 356091-73-1](/img/structure/B5658019.png)
(2-methoxybenzyl)(3-methoxybenzyl)amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds closely related to "(2-methoxybenzyl)(3-methoxybenzyl)amine" involves various chemical strategies, including reductive amination, solvent-free condensation, and reduction reaction sequences. For instance, the efficient one-pot two-step synthesis of related compounds through a solvent-free condensation/reduction reaction sequence demonstrates operational ease and short reaction times, offering insights into potential synthetic routes for the compound (Becerra, Rojas, & Castillo, 2021).
Molecular Structure Analysis
Computational and spectroscopic studies on similar Schiff base compounds reveal detailed insights into their molecular structure, including crystal structures analyzed by X-ray diffraction and optimized geometries using density functional theory (DFT). These analyses are crucial for understanding the molecular configuration and electronic properties of such compounds, which can be extended to "(2-methoxybenzyl)(3-methoxybenzyl)amine" (Habibi et al., 2013).
Chemical Reactions and Properties
The chemical behavior of related compounds under various conditions, including their interactions with amines and nucleophilic reagents, provides a foundation for understanding the reactivity of "(2-methoxybenzyl)(3-methoxybenzyl)amine." These studies highlight potential reactivities, such as the formation of aminophenylcarbene complexes and the reactions with potassium hydroxide in methanol, ammonia, and hydrazine hydrate (Fischer, Heckl, & Werner, 1971).
properties
IUPAC Name |
1-(3-methoxyphenyl)-N-[(2-methoxyphenyl)methyl]methanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO2/c1-18-15-8-5-6-13(10-15)11-17-12-14-7-3-4-9-16(14)19-2/h3-10,17H,11-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBVXVNHYURTXGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CNCC2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10353357 |
Source
|
Record name | (2-METHOXYBENZYL)(3-METHOXYBENZYL)AMINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10353357 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
356091-73-1 |
Source
|
Record name | (2-METHOXYBENZYL)(3-METHOXYBENZYL)AMINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10353357 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.